N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
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Overview
Description
N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C22H23NO3S and its molecular weight is 381.49. The purity is usually 95%.
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Scientific Research Applications
- In a study, it was found that compounds similar to our target molecule inhibited the growth of yeast-like fungi Candida albicans at a concentration of 64 µg/mL . Investigating the antifungal properties of this compound could lead to novel treatments for fungal infections.
- Introducing functional groups (such as F, Cl, or CF₃) into the phenyl ring of related compounds has been shown to improve herbicidal activity . Exploring the herbicidal potential of our compound may contribute to the development of effective herbicides.
- Literature reports suggest that the nitro group and chloro group, both present in our compound, could enhance urease inhibition activity . Urease inhibitors play a crucial role in managing urease-related diseases and soil fertility.
- Analogues containing furan scaffolds have been synthesized and evaluated for antibacterial activity. Further exploration of our compound’s antibacterial potential could lead to new therapeutic agents .
- Utilizing furan derivatives in green chemistry is an emerging area. For instance, the compound (E)-1-(5-(hydroxymethyl)furan-2-yl)-4,4-dimethylpent-1-en-3-one has been synthesized from 5-hydroxymethylfurfural (HMF) and 3,3-Dimethyl-2-butanone . Investigating similar transformations involving our compound could contribute to sustainable chemical processes.
- Furan derivatives, including 2-furfural and 5-(hydroxymethyl)furfural (5-HMF), can replace phthalic compounds in epoxy resins . Our compound’s furan moiety may offer unique properties for enhancing epoxy resin performance.
Antifungal Activity
Herbicide Development
Urease Inhibition
Antibacterial Agents
Green Chemistry Applications
Epoxy Resin Modification
Mechanism of Action
Target of Action
Thiophene derivatives have been studied for their potential biological activities . .
Mode of Action
Without specific information about the compound, it’s difficult to determine its exact mode of action. Many thiophene derivatives are known to interact with various biological targets, leading to a range of potential effects .
Biochemical Pathways
Thiophene derivatives in general are known to interact with a variety of biochemical pathways, depending on their specific structures and targets .
properties
IUPAC Name |
N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]-4-phenyloxane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO3S/c24-21(22(10-14-25-15-11-22)18-4-2-1-3-5-18)23-12-8-19-6-7-20(27-19)17-9-13-26-16-17/h1-7,9,13,16H,8,10-12,14-15H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPWJSBSVEIDAIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C2=CC=CC=C2)C(=O)NCCC3=CC=C(S3)C4=COC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.